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Compound of Interest

Compound Name: Chlorobenzene

Cat. No.: B10858422

Application Note: These protocols are intended for researchers, scientists, and drug
development professionals who handle chlorobenzene in a laboratory setting. This document
provides detailed guidelines for the safe handling, storage, and disposal of chlorobenzene to
minimize exposure risks and ensure a safe working environment. Adherence to these protocols
is essential due to the flammable, toxic, and environmentally hazardous nature of
chlorobenzene.

Hazard Identification and Properties

Chlorobenzene is a colorless to yellowish, flammable liquid with an almond-like odor.[1] It
poses several hazards, including:

o Flammability: It is a flammable liquid and vapor, with the potential to form explosive mixtures
with air.[2][3][4][5] Vapors are heavier than air and may travel to ignition sources.[2][6]

o Health Hazards: Harmful if inhaled and causes skin irritation.[2][4][5] High concentrations
can lead to headaches, dizziness, and lightheadedness.[1] Chronic exposure may damage
the lungs, liver, and kidneys.[1]

e Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4][5][7]

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C6H5CI [4151[7]

Molecular Weight 112.56 g/mol [7]

Appearance Colorless to yellowish liquid [1]

Odor Almond-like [1]

Boiling Point 132 °C (270 °F) [31[7]

Melting Point -45 °C (-49 °F) [31[7]

Flash Point 28 °C (82 °F) [7]

Vapor Pressure 15.7 hPa (11.8 mmHg) at 25 7]

°C (77 °F)

Solubility in Water Insoluble [8]

Specific Gravity 1.11 [6]
Occupational Exposure Limits

Organization Limit Reference

OSHA (PEL) 75 ppm (8-hour TWA) [11[3]
ACGIH (TLV) 10 ppm (8-hour TWA) [11[3]
NIOSH (REL) 10 ppm (TWA) [3]

Safe Handling Protocols
Engineering Controls

» Ventilation: Always handle chlorobenzene in a well-ventilated area, preferably within a

certified chemical fume hood.[2][9] Local exhaust ventilation should be used to control the

release of vapors.

e Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[2][4][5][6][8] Use non-sparking tools and ground all equipment during transfer.[2][8]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

PPE Specification Reference
Chemical safety goggles
Eye Protection and/or a full face shield where [L1[41[71[20]

splashing is possible.

Chemical-resistant gloves
(e.g., Polyvinyl Alcohol, Silver
Shield). Wear a lab coat,

apron, or coveralls.

Skin Protection

[1]14]071[0][10]

For concentrations exceeding
exposure limits, use a NIOSH-
approved respirator with an

] ] organic vapor cartridge. For

Respiratory Protection _ _

high concentrations (above
1,000 ppm), a self-contained
breathing apparatus (SCBA) is

required.

[1](10]

Experimental Workflow for Handling Chlorobenzene
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Caption: Experimental workflow for handling chlorobenzene.
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Storage Protocols

» Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[7] Keep
away from heat, sparks, and open flames.[2][4][5]

o Containers: Keep containers tightly closed and upright to prevent leakage.[2][7]

e Incompatibilities: Store away from oxidizing agents, powdered sodium, and phosphorus
trichloride with sodium, as these can cause violent or explosive reactions.[1][6][8]

Spill and Emergency Procedures
Small Spills (in a fume hood)

o Alert personnel in the immediate area.

Contain the spill with an absorbent material such as vermiculite, dry sand, or earth.[1][8]

Use non-sparking tools to collect the absorbed material.[8]

Place the waste in a sealed, labeled container for hazardous waste disposal.

Decontaminate the area with soap and water.[1][10]

Large Spills (outside a fume hood)

» Evacuate all non-essential personnel from the area and control access.[1]

Eliminate all ignition sources.[8]

If safe to do so, stop the leak.

Ventilate the area.

Contact the institution's emergency response team or environmental health and safety office.

Isolate the spill area for at least 50 meters (150 feet) in all directions.[8]

First Aid
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 Inhalation: Move the person to fresh air. If breathing has stopped, begin artificial respiration.

[1]

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
large amounts of soap and water.[1][10]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 1 or 2 glasses of water
to dilute the chemical.[8]

In all cases of exposure, seek immediate medical attention.[4][10]

Disposal Protocols

Chlorobenzene and materials contaminated with it must be disposed of as hazardous waste.
[1][11]

Waste Collection

o Use a designated, labeled, and sealed container for chlorobenzene waste.
e Do not mix chlorobenzene waste with other incompatible waste streams.

» Store waste containers in a designated satellite accumulation area.[12]

Disposal Procedure

» Contact your institution's environmental health and safety office to arrange for the pickup and
disposal of hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.[1][5][13]

e Do not dispose of chlorobenzene down the drain or by evaporation.[1][11][14]

Empty Container Disposal
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Empty containers that held chlorobenzene must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[11][14] After rinsing, the
container labels should be defaced before disposal as regular trash.[11][14]
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Caption: Logical workflow for the disposal of chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

